Cas no 56100-42-6 (l-Atabrine dihydrochloride)

• Product Name: l-Atabrine dihydrochloride
• CAS No: 56100-42-6
• MF: C₂₃H₃₂Cl₃N₃O
• MW: 472.87868309021
• CID: 4655110
• PubChem ID: 76971371
• Update Time: 2025-06-08

l-Atabrine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• l-Atabrine dihydrochloride
• G16238
• DA-64878
• 56100-42-6
• l-Atabrine 2HCl
• l-Atabrine2HCl
• HY-13735C
• CS-0040941
• (4R)-4-N-(6-chloro-2-methoxyacridin-9-yl)-1-N,1-N-diethylpentane-1,4-diamine;dihydrochloride
• MS-28761

• Inchi： 1S/C23H30ClN3O.2ClH/c1-5-27(6-2)13-7-8-16(3)25-23-19-11-9-17(24)14-22(19)26-21-12-10-18(28-4)15-20(21)23;;/h9-12,14-16H,5-8,13H2,1-4H3,(H,25,26);2*1H/t16-;;/m1../s1
• InChI Key： UDKVBVICMUEIKS-GGMCWBHBSA-N
• SMILES： ClC1C=CC2C(C=1)=NC1=C(C=C(C=C1)OC)C=2N[C@@H](CCCN(CC)CC)C.Cl.Cl

Computed Properties

• Exact Mass: 471.161096g/mol
• Monoisotopic Mass: 471.161096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 461
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų

l-Atabrine dihydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on l-Atabrine dihydrochloride

Comprehensive Overview of L-Atabrine Dihydrochloride (CAS No. 56100-42-6): Properties, Applications, and Research Insights

L-Atabrine dihydrochloride (CAS No. 56100-42-6), also known as quinacrine dihydrochloride, is a synthetic derivative of 9-aminoacridine with a well-documented history in medicinal chemistry. This compound has garnered significant attention due to its multifaceted biological activities, including antiparasitic, antimicrobial, and potential anticancer properties. Researchers and pharmaceutical professionals frequently search for terms like "L-Atabrine dihydrochloride uses," "quinacrine mechanism of action," and "CAS 56100-42-6 suppliers," reflecting its relevance in both academic and industrial settings.

The chemical structure of L-Atabrine dihydrochloride features a planar tricyclic ring system, which facilitates intercalation into DNA and RNA. This property underpins its historical use as an antimalarial agent and its modern exploration in autoimmune disease research. Recent studies highlight its ability to inhibit TLR signaling pathways, making it a candidate for repurposing in inflammatory conditions. Keywords such as "quinacrine dihydrochloride solubility" and "L-Atabrine stability" are critical for formulation scientists optimizing its delivery systems.

In the context of current trends, L-Atabrine dihydrochloride has been investigated for its potential role in viral infection management, particularly in modulating host cell responses. Searches for "quinacrine and antiviral" have surged, aligning with global interest in broad-spectrum therapeutic agents. Its fluorescence properties also make it valuable in cellular imaging, a topic frequently queried as "quinacrine staining protocol."

From a technical standpoint, CAS No. 56100-42-6 compounds must be stored under controlled conditions to maintain stability. Analytical methods like HPLC purity testing and "LC-MS quantification of quinacrine" are commonly discussed in quality control forums. The compound’s dihydrochloride salt form enhances water solubility, addressing frequent queries about "L-Atabrine solubility in PBS."

Emerging applications include cancer research, where L-Atabrine’s ability to disrupt lysosomal function and induce autophagy is under scrutiny. Phrases like "quinacrine dihydrochloride IC50" and "combination therapy with atabrine" reflect experimental design considerations. Additionally, its G-quadruplex binding activity has sparked interest in telomere biology, a hotspot for oncology searches.

Regulatory and safety profiles of 56100-42-6 are well-documented, with emphasis on GLP-compliant studies. Users often seek "quinacrine safety data sheet" or "atabrine pharmacokinetics," underscoring the need for accessible toxicological data. Environmental persistence and biodegradability studies are also trending, responding to eco-conscious research practices.

In summary, L-Atabrine dihydrochloride remains a versatile tool bridging historical therapeutics and cutting-edge research. Its dual role as a small-molecule probe and therapeutic candidate ensures sustained interest, as evidenced by search patterns around "quinacrine dihydrochloride buy" and "atabrine research papers." Future directions may explore its nanoparticle conjugates and synergistic drug combinations, positioning this classic compound for modern breakthroughs.